Cas no 34669-51-7 (Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1|A,2|A,3|A)-)

• Product Name: Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1|A,2|A,3|A)-
• CAS No: 34669-51-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 4645417
• Update Time: 2025-10-24

Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1|A,2|A,3|A)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1
• A,2
• A,3
• A)-
• AT27132
• (2R,3S)-2,3-dimethylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1|A,2|A,3|A)-

• Inchi： 1S/C6H10O2/c1-3-4(2)5(3)6(7)8/h3-5H,1-2H3,(H,7,8)/t3-,4+,5?
• InChI Key： VEQMUQZKBLIXLT-NGQZWQHPSA-N
• SMILES： OC(C1[C@H](C)[C@@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1|A,2|A,3|A)-

Cyclopropanecarboxylic Acid, 2,3-Dimethyl-, (1A,2A,3A)-: A Comprehensive Overview

Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1A,2A,3A)- (CAS No. 34669-51-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring structure with two methyl groups attached at the 2 and 3 positions of the carboxylic acid moiety. The stereochemistry of this compound is specified as (1A,2A,3A), which denotes a specific spatial arrangement of the substituents around the cyclopropane ring.

The cyclopropane ring in this compound is a three-membered ring consisting of three carbon atoms. This structure is highly strained due to the 60-degree bond angles within the ring, which deviates significantly from the ideal tetrahedral angle of approximately 109.5 degrees. This strain makes cyclopropane derivatives highly reactive and interesting subjects for chemical research. The carboxylic acid group attached to the cyclopropane ring introduces additional functional group properties, such as acidity and potential for hydrogen bonding.

Recent studies have focused on the synthesis and characterization of Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1A,2A,3A)-. Researchers have explored various methods to synthesize this compound efficiently while maintaining its stereochemical integrity. One notable approach involves the use of transition metal-catalyzed reactions to construct the cyclopropane ring with high precision. These methods not only enhance the yield but also provide insights into the stereochemical control during synthesis.

The stereochemistry of this compound plays a crucial role in its physical and chemical properties. The (1A,2A,3A) configuration refers to the specific arrangement of substituents around each carbon atom in the cyclopropane ring. This configuration can influence the compound's reactivity, solubility, and interactions with other molecules. Understanding these properties is essential for applications in drug design and materials science.

In terms of applications, Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1A,2A,3A)- has shown potential in several areas. Its unique structure makes it a valuable building block in organic synthesis. Researchers have utilized this compound as an intermediate in the synthesis of more complex molecules with bioactive properties. Additionally, its reactivity and stability under certain conditions make it suitable for use in polymer chemistry and as a precursor for advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have been employed to study the distribution of electron density within the molecule and its effect on reactivity. These studies have revealed that the strained cyclopropane ring enhances electron delocalization within the molecule, making it more susceptible to nucleophilic attack.

The physical properties of Cyclopropanecarboxylic acid, 2,3-dimethyl-, (1A,2A,3A)- are also worth noting. Its melting point and boiling point are influenced by both its molecular weight and structural rigidity due to the cyclopropane ring. The presence of polar groups like carboxylic acid increases its solubility in polar solvents compared to non-polar compounds.

Moreover, this compound has been studied for its potential role in catalysis. Its ability to act as a ligand or template in transition metal-catalyzed reactions has been explored extensively. Researchers have found that it can facilitate selective transformations by stabilizing certain intermediates during catalytic cycles.

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